2-Azido-1,4-dimethylbenzene
Overview
Description
2-Azido-1,4-dimethylbenzene is an organic compound with the molecular formula C8H9N3 . It is a derivative of benzene, which is a type of aromatic hydrocarbon . The azido group (N3) and two methyl groups (CH3) are attached to the benzene ring .
Synthesis Analysis
The synthesis of 2-Azido-1,4-dimethylbenzene can be achieved through a diazo-transfer reaction . This involves the use of 2-azido-1,3-dimethylimidazolinium hexafluorophosphate (ADMP), which is a safe and stable crystalline compound . The choice of base is important in the diazo-transfer reaction .Molecular Structure Analysis
The molecular structure of 2-Azido-1,4-dimethylbenzene consists of a benzene ring with two methyl groups and one azido group attached . The exact mass of the molecule is 147.08000 .Chemical Reactions Analysis
2-Azido-1,4-dimethylbenzene can undergo various chemical reactions. For instance, it can participate in diazo-transfer reactions to primary amines . It can also react with dinitrogen tetroxide in a reactive molecular dynamics calculation .Scientific Research Applications
Synthesis of Heterocycles
Organic azides, including 2-Azido-1,4-dimethylbenzene, play a crucial role in synthesizing various heterocyclic compounds. These include:
- Other heterocycles like oxazoles, thiazoles, and pyrimidines can also be synthesized using organic azides .
Catalysis and Chemoselectivity
Future Directions
properties
IUPAC Name |
2-azido-1,4-dimethylbenzene |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9N3/c1-6-3-4-7(2)8(5-6)10-11-9/h3-5H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HNHYOVLOYHXHKT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)N=[N+]=[N-] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9N3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40562793 |
Source
|
| Record name | 2-Azido-1,4-dimethylbenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40562793 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
147.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Azido-1,4-dimethylbenzene | |
CAS RN |
35774-21-1 |
Source
|
| Record name | 2-Azido-1,4-dimethylbenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40562793 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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